Cas no 1557873-15-0 (1,3,5-Triethyl-4-iodo-1h-pyrazole)

• Product Name: 1,3,5-Triethyl-4-iodo-1h-pyrazole
• CAS No: 1557873-15-0
• MF: C₉H₁₅IN₂
• MW: 278.133274316788
• CID: 5697855
• PubChem ID: 82702956
• Update Time: 2023-10-14

1,3,5-Triethyl-4-iodo-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3,5-triethyl-4-iodo-1H-pyrazole
• AKOS021020665
• 1557873-15-0
• EN300-1300969
• 1H-Pyrazole, 1,3,5-triethyl-4-iodo-
• 1,3,5-Triethyl-4-iodo-1h-pyrazole

• Inchi： 1S/C9H15IN2/c1-4-7-9(10)8(5-2)12(6-3)11-7/h4-6H2,1-3H3
• InChI Key： QNJAIIYLLDZWPY-UHFFFAOYSA-N
• SMILES： IC1C(CC)=NN(CC)C=1CC

Computed Properties

• Exact Mass: 278.02800g/mol
• Monoisotopic Mass: 278.02800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 305.3±37.0 °C(Predicted)
• pka: 1.30±0.10(Predicted)